Cas no 112041-95-9 (Benzene, 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxy-)
112041-95-9 structure
Product Name:Benzene, 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxy-
CAS No:112041-95-9
MF:C10H10Br4O2
MW:481.801200389862
CID:1199711
PubChem ID:10005446
Update Time:2025-04-20
Benzene, 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxy-
- 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxybenzene
- 112041-95-9
- 5,6-dibromo-2,3-di(bromomethyl)-1,4-dimethoxybenzene
- DTXSID40434007
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- Inchi: 1S/C10H10Br4O2/c1-15-9-5(3-11)6(4-12)10(16-2)8(14)7(9)13/h3-4H2,1-2H3
- InChI Key: ZPSZEXCNIOBEDF-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(CBr)=C(CBr)C=1OC)OC)Br
Computed Properties
- Exact Mass: 481.73733g/mol
- Monoisotopic Mass: 477.74143g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46000
- LogP: 5.01860
Benzene, 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxy- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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